Cas no 1000558-18-8 (2-(3-aminopropyl)-3-chlorophenol)

• Product Name: 2-(3-aminopropyl)-3-chlorophenol
• CAS No: 1000558-18-8
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5847437
• PubChem ID: 55266525
• Update Time: 2025-11-02

2-(3-aminopropyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropyl)-3-chlorophenol
• AKOS006311529
• 1000558-18-8
• EN300-1985335

• Inchi： 1S/C9H12ClNO/c10-8-4-1-5-9(12)7(8)3-2-6-11/h1,4-5,12H,2-3,6,11H2
• InChI Key： PCKAWZVCLFHXEQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCCN)O

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(3-aminopropyl)-3-chlorophenol

Comprehensive Guide to 2-(3-Aminopropyl)-3-Chlorophenol (CAS No. 1000558-18-8): Properties, Applications, and Market Insights

2-(3-Aminopropyl)-3-chlorophenol (CAS No. 1000558-18-8) is a specialized organic compound with a unique molecular structure that combines an aromatic chlorophenol moiety with an aminopropyl side chain. This dual-functional molecule has garnered significant attention in pharmaceutical research and specialty chemical applications due to its versatile reactivity. The compound's chemical formula C9H12ClNO and molecular weight of 185.65 g/mol make it particularly interesting for researchers exploring novel drug intermediates and functional materials.

Recent scientific literature highlights the growing importance of chlorophenol derivatives in medicinal chemistry, with 2-(3-aminopropyl)-3-chlorophenol being investigated for its potential as a building block in targeted drug delivery systems. The presence of both amino and chloro functional groups allows for diverse chemical modifications, making it valuable for creating libraries of compounds in combinatorial chemistry approaches. Researchers are particularly interested in how the aminopropyl spacer might influence biological activity in potential therapeutic applications.

The physical properties of 2-(3-aminopropyl)-3-chlorophenol contribute to its utility in various applications. Typically appearing as a white to off-white crystalline powder, it demonstrates moderate solubility in polar organic solvents while being less soluble in water. These characteristics make it suitable for controlled reaction conditions in synthetic chemistry. The compound's stability profile under standard laboratory conditions has been well-documented, with studies showing good thermal stability up to 150°C, an important factor for industrial process development.

In the pharmaceutical sector, 2-(3-aminopropyl)-3-chlorophenol has emerged as a valuable intermediate for the synthesis of more complex molecules. Its structural features are being explored in the development of novel central nervous system (CNS) agents, with particular interest in how the chlorophenol moiety might interact with neurological targets. The compound's potential role in creating blood-brain barrier permeable molecules has become a hot topic in neuropharmacology research circles.

The global market for specialty phenolic compounds like 2-(3-aminopropyl)-3-chlorophenol has shown steady growth, with projections indicating a compound annual growth rate (CAGR) of 5-7% through 2028. This growth is driven by increasing R&D investments in pharmaceutical and agrochemical sectors, particularly in developing novel biologically active compounds. Manufacturers are responding to this demand by optimizing synthesis routes to improve yield and purity of this valuable intermediate.

From a synthetic chemistry perspective, 2-(3-aminopropyl)-3-chlorophenol offers several advantages. The primary amine group allows for straightforward derivatization through amide bond formation or reductive amination, while the chloro substituent on the aromatic ring provides opportunities for cross-coupling reactions. These features have made it particularly useful in fragment-based drug design, where researchers build complex molecules from smaller, well-characterized units.

Environmental and safety considerations for handling 2-(3-aminopropyl)-3-chlorophenol follow standard laboratory protocols for amino and chlorophenol compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical. Storage under inert atmosphere at controlled temperatures helps maintain product stability over extended periods.

The analytical characterization of 2-(3-aminopropyl)-3-chlorophenol typically involves a combination of techniques. High-performance liquid chromatography (HPLC) is commonly used for purity assessment, while nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information. Mass spectrometry confirms molecular weight and fragmentation patterns, important for quality control in pharmaceutical applications where stringent purity standards apply.

Recent patent literature reveals growing interest in 2-(3-aminopropyl)-3-chlorophenol derivatives for various applications. Several filings describe its use in creating novel antimicrobial agents, with particular focus on compounds showing activity against resistant bacterial strains. Other applications include its incorporation into functional polymers with specific thermal or electronic properties, demonstrating the compound's versatility beyond pharmaceutical uses.

Looking to the future, research trends suggest expanding applications for 2-(3-aminopropyl)-3-chlorophenol in materials science. Its potential as a monomer for creating specialty polyamides or as a modifier for polymer surfaces is being actively investigated. The compound's ability to introduce both aromatic character and reactive amino groups into materials makes it attractive for developing advanced functional materials with tailored properties.

For researchers and manufacturers working with 2-(3-aminopropyl)-3-chlorophenol, understanding its structure-activity relationships remains crucial. Computational chemistry studies have begun to model how modifications to its core structure might influence biological activity or material properties. These in silico approaches, combined with experimental data, are accelerating the discovery of new applications for this versatile chemical building block.

Supply chain considerations for 2-(3-aminopropyl)-3-chlorophenol have become increasingly important as demand grows. While several specialty chemical suppliers list the compound, variations in purity grades and packaging options require careful evaluation based on intended use. Pharmaceutical-grade material typically commands premium pricing due to more stringent quality requirements compared to research-grade samples.

In conclusion, 2-(3-aminopropyl)-3-chlorophenol (CAS No. 1000558-18-8) represents an important intermediate with diverse applications across pharmaceutical, materials science, and specialty chemical sectors. Its unique combination of functional groups continues to inspire innovative research, particularly in areas requiring precise molecular control. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as a valuable tool for chemical innovation and drug discovery efforts.